2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C21H16ClFN6O3S/c22-12-4-6-16(7-5-12)29-17(9-15-10-18(30)26-20(32)25-15)27-28-21(29)33-11-19(31)24-14-3-1-2-13(23)8-14/h1-8,10H,9,11H2,(H,24,31)(H2,25,26,30,32)
• InChI Key: IJLJMIOUZFGUNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H16ClFN6O3S
• Molecular Weight: 486.9 g/mol

Description

2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H16ClFN6O3S and its molecular weight is 486.91. The purity is usually 95%.
BenchChem offers high-quality 2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Insights

The synthesis of related compounds emphasizes the versatility and potential for customization in drug development. Research shows the synthesis of 6-[4-(allyl/phenyl)-5-thioxo-1,2,4-triazol-3-yl]pyrimidine-2,4-diones, highlighting the chemical reactions and modifications possible with the core structure of the compound . This process involves alkylation and acetylation steps, providing a foundation for further chemical manipulations (Mekuskiene & Vainilavicius, 2006).

Antitumor Applications

The compound's derivatives have shown promising antitumor activities. For example, certain derivatives have been synthesized and evaluated for their antitumor activity, showing potent anticancer activity on human cancer cell lines, including human breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines (Hafez & El-Gazzar, 2017). This suggests the compound's potential utility in cancer therapy, highlighting its importance in medicinal chemistry research.

Antimicrobial and Antiviral Potential

Research into related pyrimidine-triazole derivatives has explored their antimicrobial activity against selected bacterial and fungal strains. This demonstrates the compound's relevance in developing new antimicrobial agents, which is critical given the rising challenge of antibiotic resistance (Majithiya & Bheshdadia, 2022). Additionally, the antiviral properties of certain derivatives, particularly their effectiveness against human adenovirus and ECHO-9 virus, underscore the compound's potential in antiviral therapy development (Wujec et al., 2011).